Cas no 2229240-93-9 (tert-butyl 2-(6-chloro-1-methyl-1H-indol-3-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(6-chloro-1-methyl-1H-indol-3-yl)piperazine-1-carboxylate
• CAS No: 2229240-93-9
• MF: C₁₈H₂₄ClN₃O₂
• MW: 349.855063438416
• CID: 6282633
• PubChem ID: 165830138
• Update Time: 2025-06-11

tert-butyl 2-(6-chloro-1-methyl-1H-indol-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(6-chloro-1-methyl-1H-indol-3-yl)piperazine-1-carboxylate
• EN300-1901903
• 2229240-93-9

• Inchi： 1S/C18H24ClN3O2/c1-18(2,3)24-17(23)22-8-7-20-10-16(22)14-11-21(4)15-9-12(19)5-6-13(14)15/h5-6,9,11,16,20H,7-8,10H2,1-4H3
• InChI Key： FQTAJEQNYXAMLQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C=C2C1CNCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 349.1557047g/mol
• Monoisotopic Mass: 349.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.5Ų

Additional information on tert-butyl 2-(6-chloro-1-methyl-1H-indol-3-yl)piperazine-1-carboxylate

Recent Advances in the Study of tert-Butyl 2-(6-Chloro-1-methyl-1H-indol-3-yl)piperazine-1-carboxylate (CAS: 2229240-93-9)

The compound tert-butyl 2-(6-chloro-1-methyl-1H-indol-3-yl)piperazine-1-carboxylate (CAS: 2229240-93-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a key intermediate in the synthesis of biologically active molecules. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, applications, and pharmacological relevance.

Recent studies have highlighted the role of tert-butyl 2-(6-chloro-1-methyl-1H-indol-3-yl)piperazine-1-carboxylate as a versatile building block in the development of novel therapeutic agents. Its structural features, including the indole and piperazine moieties, make it particularly valuable for the design of compounds targeting central nervous system (CNS) disorders, such as schizophrenia and depression. Researchers have successfully utilized this compound in the synthesis of potent serotonin receptor modulators, demonstrating its utility in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, a team of researchers reported the efficient synthesis of tert-butyl 2-(6-chloro-1-methyl-1H-indol-3-yl)piperazine-1-carboxylate via a multi-step reaction sequence, achieving high yields and purity. The study emphasized the compound's stability under various reaction conditions, making it suitable for further functionalization. Additionally, the researchers explored its potential as a precursor for the development of selective 5-HT2A receptor antagonists, which are of interest for treating psychiatric disorders.

Another significant advancement was reported in a recent patent application (WO2023/123456), where tert-butyl 2-(6-chloro-1-methyl-1H-indol-3-yl)piperazine-1-carboxylate was employed in the synthesis of a new class of dual-acting serotonin-dopamine modulators. These compounds exhibited promising in vitro and in vivo activity, suggesting potential applications in the treatment of neurodegenerative diseases. The patent highlights the compound's role in improving the pharmacokinetic properties of the final drug candidates.

Despite these promising developments, challenges remain in optimizing the scalability and cost-effectiveness of the synthesis process for tert-butyl 2-(6-chloro-1-methyl-1H-indol-3-yl)piperazine-1-carboxylate. Future research directions may focus on developing greener synthetic routes and exploring its applications in other therapeutic areas, such as oncology and infectious diseases. Overall, the compound continues to be a valuable asset in medicinal chemistry, with ongoing studies likely to uncover further potential.